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Compound of Interest

(3-(Aminomethyl)phenyl)methanol
Compound Name:
hydrochloride

Cat. No.: B1291327

Essential Safety and Handling Guide for (3-
(Aminomethyl)phenyl)methanol hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and
disposal plans for handling (3-(Aminomethyl)phenyl)methanol hydrochloride. Adherence to
these procedures is critical for ensuring laboratory safety and regulatory compliance.

(3-(Aminomethyl)phenyl)methanol hydrochloride is a chemical compound that requires
careful handling due to its potential health hazards. The information provided herein is a
synthesis of available safety data and best practices for laboratory operations.

Hazard Identification and Personal Protective Equipment
(PPE)

The primary known hazards of (3-(Aminomethyl)phenyl)methanol hydrochloride are that it
is harmful if swallowed and causes serious eye damage. The non-hydrochloride form of this
compound is classified as corrosive and can cause severe skin burns and eye damage.[1]
Therefore, stringent adherence to PPE protocols is mandatory.

Recommended Personal Protective Equipment
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Protection Type

Equipment

Specification & Rationale

Eye Protection

Chemical safety goggles and a

face shield

Goggles must be worn at all
times to protect against
splashes. A face shield
provides an additional layer of

protection for the entire face.

[2]

Hand Protection

Chemical-resistant gloves

While specific breakthrough
times for this compound are
not available, Butyl rubber or
Neoprene gloves are
recommended based on their
general resistance to alcohols
and amines.[3][4][5]
Disposable nitrile gloves may
be suitable for incidental
contact with small quantities,
but should be changed
immediately upon
contamination.[6] A substance-
specific risk assessment and
consultation with the glove
manufacturer are highly

recommended.

Body Protection

Laboratory coat

A standard lab coat should be
worn to protect against minor
spills.[7] For tasks with a
higher risk of splashes, a
chemical-resistant apron over

the lab coat is advised.[6]

Respiratory Protection

NIOSH-approved respirator

A respirator should be used
when handling the powder

outside of a chemical fume
hood or when there is a

potential for aerosolization.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://coactionspecialty.safetynow.com/how-to-work-safely-with-corrosive-liquids-and-solids-fact-sheet/?print=print
https://dess.uccs.edu/sites/g/files/kjihxj1296/files/2020-03/arms_and_hand_protection.pdf
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.gloves-online.com/thegloveguru/2025/06/butyl-gloves
https://sites.rowan.edu/facilities/_docs/sop-corrosive-chemicals.docx
https://www.gvsu.edu/labsafety/corrosives-77.htm
https://sites.rowan.edu/facilities/_docs/sop-corrosive-chemicals.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291327?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The type of respirator should
be selected based on a risk

assessment.

Shoes that fully cover the feet
Foot Protection Closed-toe shoes are required in the laboratory

to protect against spills.[7]

Operational and Disposal Plans

Safe handling and proper disposal are paramount to laboratory safety and environmental
responsibility. The following step-by-step procedures provide guidance for the operational
lifecycle of (3-(Aminomethyl)phenyl)methanol hydrochloride in the laboratory.

Safe Handling Protocol

This flowchart outlines the necessary steps for safely handling (3-
(Aminomethyl)phenyl)methanol hydrochloride from receipt to disposal.
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Preparation

Conduct Risk Assessment

Don Appropriate PPE

Prepare Work Area in Fume Hood

Weigh Solid in Fume Hood

Prepare Solution (if applicable)

Perform Experiment

Cleanup & Disposal
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Safe Handling Workflow
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Experimental Protocol: Weighing and Solution Preparation

e Preparation: Before handling the compound, ensure you are wearing all the recommended

PPE as detailed in the table above. The weighing and solution preparation should be

conducted in a certified chemical fume hood to minimize inhalation exposure.[6][7]

» Weighing: Carefully weigh the desired amount of the solid (3-

(Aminomethyl)phenyl)methanol hydrochloride. Avoid creating dust. Use a spatula for

transfers.

o Solution Preparation: If preparing a solution, slowly add the solid to the solvent to avoid

splashing. If dissolving in water, be aware that this may be an exothermic process.

Disposal Plan

Proper disposal of (3-(Aminomethyl)phenyl)methanol hydrochloride and its containers is

crucial to prevent environmental contamination and ensure compliance with regulations.

Disposal Procedures for (3-(Aminomethyl)phenyl)methanol hydrochloride

Waste Type Disposal Protocol
Collect in a designated, clearly labeled, and
Solid Waste sealed hazardous waste container. The label

should include the full chemical name.

Ligquid Waste (Solutions)

Collect in a separate, compatible, and clearly
labeled hazardous waste container. Do not mix

with incompatible waste streams.

Contaminated Materials

Any materials (e.g., pipette tips, weighing boats,
gloves) contaminated with the compound should

be disposed of as solid hazardous waste.

Empty Containers

Triple rinse the container with a suitable solvent.
Collect the rinsate as liquid hazardous waste.
After triple rinsing and air drying, deface the
original label and dispose of the container

according to your institution's guidelines.
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Hazard and Protective Measures Relationship

This diagram illustrates the relationship between the potential hazards associated with (3-
(Aminomethyl)phenyl)methanol hydrochloride and the corresponding protective measures.

Potential Hazards

Potential Skin Corrosion/Irritation Inhalation of Powder

Harmful if Swallowed Causes Serious Eye Damage

No Eating/Drinking in Lab Chemical-Resistant Gloves Work in Fume Hood NIOSH-Approved Respirator

Chemical Goggles & Face Shield Lab Coat / Apron

Click to download full resolution via product page

Hazards and Corresponding Protective Measures

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (3-
(Aminomethyl)phenyl)methanol hydrochloride]. BenchChem, [2026]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1291327#personal-protective-equipment-for-
handling-3-aminomethyl-phenyl-methanol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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